Cas no 91168-31-9 (1H-Benzimidazole,6-methoxy-2-(methylthio)-)
91168-31-9 structure
Product Name:1H-Benzimidazole,6-methoxy-2-(methylthio)-
CAS No:91168-31-9
MF:C9H10N2OS
MW:194.253500461578
CID:799312
PubChem ID:838366
Update Time:2025-04-19
1H-Benzimidazole,6-methoxy-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,6-methoxy-2-(methylthio)-
- 5-METHOXY-2-(METHYLTHIO)BENZIMIDAZOLE
- 6-methoxy-2-(methylthio)-1H-Benzimidazole
- 2-methylthio-5-methoxy-1H-benzimidazole
- 2-methylthio-5-metoxy-1H-benzimidazole
- 5-methoxy-2-methylthio-1H-benzimidazole
- PWMHKUVMHMOAIF-UHFFFAOYSA-N
- CHEMBL5078363
- SCHEMBL1101910
- HMS1582D17
- 1H-Benzimidazole, 5-methoxy-2-(methylthio)-
- 6-methoxy-2-methylsulfanyl-1H-benzimidazole
- FT-0740530
- 5-methoxy-2-(methylthio)-1H-benzo[d]imidazole? (Esomeprazole Impurity
- AN-668/14158003
- CS-0166405
- 5-Methoxy-2-(methylthio)-1H-benzo[d]imidazole
- AKOS002726342
- Cambridge id 5540846
- 91168-31-9
-
- Inchi: 1S/C9H10N2OS/c1-12-6-3-4-7-8(5-6)11-9(10-7)13-2/h3-5H,1-2H3,(H,10,11)
- InChI Key: PWMHKUVMHMOAIF-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2C=CC(=CC=2N1)OC
Computed Properties
- Exact Mass: 194.05100
- Monoisotopic Mass: 194.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.21000
- LogP: 2.29340
1H-Benzimidazole,6-methoxy-2-(methylthio)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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